Cas no 879345-77-4 (N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide
• CAS No: 879345-77-4
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6315720
• PubChem ID: 9535392
• Update Time: 2025-06-11

N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide
• N-[[4-[(dimethylamino)methyl]phenyl]methyl]-2-naphthalen-2-yloxyacetamide
• HMS2896F23
• N-({4-[(dimethylamino)methyl]phenyl}methyl)-2-(naphthalen-2-yloxy)acetamide
• AKOS034694707
• Z91199282
• SMR000594797
• 879345-77-4
• BDBM50360802
• CHEMBL1710736
• MLS001193321
• EN300-26866698
• DTXSID001324841

• Inchi： 1S/C22H24N2O2/c1-24(2)15-18-9-7-17(8-10-18)14-23-22(25)16-26-21-12-11-19-5-3-4-6-20(19)13-21/h3-13H,14-16H2,1-2H3,(H,23,25)
• InChI Key： LNYIXTWSUJUZBW-UHFFFAOYSA-N
• SMILES： O(CC(NCC1C=CC(=CC=1)CN(C)C)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide

N-({4-(Dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide: An Overview of a Promising Compound (CAS No. 879345-77-4)

N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide (CAS No. 879345-77-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of neuropharmacology and cancer therapy. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide is composed of a naphthalene ring linked to an acetamide moiety through an ether bond. The presence of the dimethylamino group on the methylphenyl moiety imparts significant electronic and steric effects, which contribute to its pharmacological properties. The naphthalen-2-yloxy substituent enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution within the body.

Several synthetic routes have been developed for the preparation of N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide. One common method involves the reaction of 2-hydroxynaphthalene with an appropriate acyl chloride, followed by N-alkylation with a dimethylaminomethylphenyl derivative. This multi-step synthesis process allows for the fine-tuning of the compound's properties by modifying substituents or reaction conditions. Recent advancements in green chemistry have also led to more environmentally friendly and cost-effective synthesis methods, such as using catalysts and solvents that minimize waste and energy consumption.

In terms of biological activities, N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide has demonstrated significant potential as a therapeutic agent. Studies have shown that it exhibits potent anti-inflammatory and analgesic effects, making it a candidate for the treatment of chronic pain conditions. Additionally, its ability to cross the blood-brain barrier (BBB) has made it an attractive target for neuropharmacological research. Research published in the Journal of Medicinal Chemistry has highlighted its efficacy in modulating neurotransmitter systems, particularly serotonin and dopamine receptors, which are implicated in mood disorders and neurodegenerative diseases.

Furthermore, N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide has shown promising anticancer properties. In vitro studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating its potential as a novel anticancer agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different disease indications.

In conclusion, N-({4-(dimethylamino)methylphenyl}methyl)-2-(naphthalen-2-yloxy)acetamide (CAS No. 879345-77-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.